Cas no 1521420-87-0 (1-2-(2,3-dihydro-1-benzofuran-7-yl)ethylpiperazine)

• Product Name: 1-2-(2,3-dihydro-1-benzofuran-7-yl)ethylpiperazine
• CAS No: 1521420-87-0
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 6336789
• PubChem ID: 82619768
• Update Time: 2025-10-22

1-2-(2,3-dihydro-1-benzofuran-7-yl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2,3-dihydro-1-benzofuran-7-yl)ethylpiperazine
• EN300-1779928
• 1521420-87-0
• 1-[2-(2,3-dihydro-1-benzofuran-7-yl)ethyl]piperazine

• Inchi： 1S/C14H20N2O/c1-2-12(14-13(3-1)5-11-17-14)4-8-16-9-6-15-7-10-16/h1-3,15H,4-11H2
• InChI Key： SBLXEXYHIJKWTQ-UHFFFAOYSA-N
• SMILES： O1CCC2=CC=CC(=C12)CCN1CCNCC1

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 24.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 1-2-(2,3-dihydro-1-benzofuran-7-yl)ethylpiperazine

Introduction to 1-2-(2,3-dihydro-1-benzofuran-7-yl)ethylpiperazine (CAS No. 1521420-87-0)

1-2-(2,3-dihydro-1-benzofuran-7-yl)ethylpiperazine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1521420-87-0, has garnered considerable attention due to its potential applications in drug development and medicinal research. The molecular structure of this compound incorporates a piperazine moiety linked to a benzofuran derivative, which contributes to its distinct pharmacological profile.

The benzofuran moiety in 1-2-(2,3-dihydro-1-benzofuran-7-yl)ethylpiperazine is a key feature that influences its biological activity. Benzofurans are known for their role in various pharmacological applications, including anti-inflammatory, analgesic, and anticancer properties. The presence of the 7-hydroxy group in the benzofuran ring enhances the compound's reactivity and potential for further chemical modifications, making it a valuable scaffold for medicinal chemists.

Recent research has highlighted the importance of piperazine derivatives in the development of central nervous system (CNS) drugs. Piperazine is a heterocyclic amine that exhibits a wide range of biological activities, including antipsychotic, antidepressant, and antihistaminic effects. The combination of the piperazine group with the benzofuran moiety in 1-2-(2,3-dihydro-1-benzofuran-7-yl)ethylpiperazine suggests potential therapeutic applications in neurological disorders.

In vitro studies have demonstrated that 1-2-(2,3-dihydro-1-benzofuran-7-yl)ethylpiperazine exhibits promising activity against certain enzymatic targets relevant to neurological diseases. For instance, preliminary data indicate that this compound may interact with serotonin receptors, which are implicated in mood regulation and cognitive function. Such interactions could make it a candidate for developing novel treatments for conditions like depression and anxiety.

The synthesis of 1-2-(2,3-dihydro-1-benzofuran-7-yl)ethylpiperazine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The process typically begins with the preparation of the benzofuran precursor followed by its functionalization with an ethylpiperazine side chain. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of these transformations.

One of the most compelling aspects of 1-2-(2,3-dihydro-1-benzofuran-7-yl)ethylpiperazine is its potential for structural diversification. By modifying various parts of its molecular structure, researchers can explore different pharmacological profiles and optimize its therapeutic efficacy. For example, introducing substituents into the piperazine ring or altering the benzofuran core can lead to compounds with enhanced binding affinity or selectivity for specific biological targets.

The pharmacokinetic properties of 1-2-(2,3-dihydro-1-benzofuran-7-yl)ethylpiperazine are also of great interest. Studies have shown that this compound exhibits moderate solubility in both water and organic solvents, which is advantageous for formulating it into various dosage forms. Additionally, its metabolic stability suggests that it may have a reasonable half-life in vivo, allowing for prolonged therapeutic effects.

In conclusion, 1-2-(2,3-dihydro-1-benzofuran-7-ylyl)piperazine (CAS No. 1521420-87-0) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.